![molecular formula C7H6N2O4 B026977 2-Amino-3-nitrobenzoic acid CAS No. 606-18-8](/img/structure/B26977.png)
2-Amino-3-nitrobenzoic acid
Overview
Description
2-Amino-3-nitrobenzoic acid, also known as 2-aminobenzoic acid nitrate, is an organic compound with the molecular formula C7H6N2O4. It is a white crystalline solid that is soluble in water and other polar solvents. It is used in a variety of applications, including as a reagent in organic synthesis, as a corrosion inhibitor, and as a dye. It is also used in the production of pharmaceuticals and in the manufacture of pesticides.
Scientific Research Applications
Synthesis Optimization : Zhang (2012) focused on optimizing the synthesis method and process conditions of synthetic 2-amino-5-nitrobenzoic acids, contributing to the development of China's fine intermediates industry (Zhang, 2012).
Solid Support Strategy for Synthesis : Kilburn, Lau, and Jones (2000) presented a new solid support strategy for the synthesis of substituted 2-aminomethylbenzimidazoles using resin-bound 4-fluoro-3-nitrobenzoic acid and various amines (Kilburn, Lau, & Jones, 2000).
Microbial Metabolism : Durham (1958) showed that Pseudomonas fluorescens can use p-nitrobenzoic acid as a sole source of organic carbon and nitrogen for aerobic growth (Durham, 1958).
Crystal Structure Analysis : Mrozek and Głowiak (2004) studied the crystal structure of 5-amino-2-nitrobenzoic acid, revealing a monoclinic P21/c space group with a cyclic dimer and NH2 group forming a three-center hydrogen bond with oxygen atoms of the NO2 group (Mrozek & Głowiak, 2004).
Nucleophilic Substitution with Rearrangement : Guerrera, Salerno, Lamartina, and Spinelli (1995) demonstrated a novel aromatic nucleophilic substitution with rearrangement reaction leading to potential applications in the synthesis of 4-amino-3-nitrobenzo[b]thiophenes (Guerrera, Salerno, Lamartina, & Spinelli, 1995).
Enhancement in High-Performance Liquid Chromatography : Watanabe and Imai (1981) found that 7-Fluoro-4-nitrobenzo-2-oxa-1,3-diazole enhances high-performance liquid chromatography for sensitive detection of amino acids (Watanabe & Imai, 1981).
Shortened Synthesis with Radiochemical Yield : Kelly, Filer, and Wright (2011) developed a four-step method to produce [benzene-14C(U)]-2-amino-6-nitrobenzoic acid from [14C(U)]-benzene with a 32% radiochemical yield (Kelly, Filer, & Wright, 2011).
Molecular Co-Crystals : Lynch, Smith, Byriel, and Kennard (1994) studied the 1:1 molecular adduct of 3-nitrobenzoic acid with amitrole, showing hydrogen-bonded hetero-dimers forming a ribbon-chain polymer structure (Lynch, Smith, Byriel, & Kennard, 1994).
Safety and Hazards
Future Directions
2-Amino-3-nitrobenzoic acid is an important organic synthesis intermediate and is widely used in synthetic preparation medicine, agricultural chemicals, and types of functionality material . It is also a key intermediate of synthesizing benzimidazole class drug candesartan, Azilsartan, ABT-472PAPR inhibitor . Therefore, its future directions could involve further exploration of its potential applications in these areas.
Mechanism of Action
- Electrophilic Aromatic Substitution (Nitration) : The nitro group (-NO₂) is an electron-withdrawing substituent. During electrophilic aromatic substitution, it directs substitution to the meta position . In simpler terms, the nitro group tends to attach to the benzene ring at the position adjacent to the amino group.
- Synthesis : Researchers have synthesized benzoxazole derivatives using 2-aminophenol (a precursor of 2-Amino-3-nitrobenzoic acid) via various pathways. These derivatives exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and antioxidant effects .
Mode of Action
Biochemical Pathways
Biochemical Analysis
Biochemical Properties
The nitro group (NO2) in the compound can act as an electron-withdrawing group, which may influence its interactions with enzymes, proteins, and other biomolecules .
Cellular Effects
The specific effects of 2-Amino-3-nitrobenzoic acid on cells are not well-studied. Nitro compounds can have various effects on cellular processes. For instance, they can cause skin and eye irritation, and in some cases, they can lead to methemoglobinemia, a condition characterized by an elevated level of methemoglobin in the blood .
Molecular Mechanism
For example, they can participate in free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially lead to changes in gene expression, enzyme inhibition or activation, and binding interactions with biomolecules .
Metabolic Pathways
They can serve as precursors for the synthesis of hormones and other nitrogenous substances, and they can regulate key metabolic pathways necessary for maintenance, growth, reproduction, and immunity .
Subcellular Localization
The prediction of protein subcellular localization from their amino acid sequences is an active area of research in bioinformatics . Given that this compound is an amino acid, it’s possible that similar methods could be used to predict its subcellular localization.
properties
IUPAC Name |
2-amino-3-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O4/c8-6-4(7(10)11)2-1-3-5(6)9(12)13/h1-3H,8H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJPIVRWTAGQTPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)[N+](=O)[O-])N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60277211 | |
Record name | 2-Amino-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60277211 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
606-18-8 | |
Record name | 2-Amino-3-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=606-18-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-3-nitrobenzoic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1162 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Amino-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60277211 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-3-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the most efficient method to synthesize 2-amino-3-nitrobenzoic acid according to current research?
A1: Current research [] highlights a novel approach to synthesize this compound. The method involves using 3-nitrophthalic acid as the starting material and subjecting it to a series of reactions: mono-esterification, acylating chlorination, and finally, Curtius rearrangement hydrolyzation. This method boasts a 95% yield, which is significantly higher than previous synthesis methods [].
Q2: How is the structure of this compound characterized?
A2: this compound is characterized by a planar molecular structure stabilized by intramolecular N—H⋯O hydrogen bonds, forming S(6) ring motifs []. These molecules are further linked in the crystal structure by intermolecular N—H⋯O, O—H⋯O, and C—H⋯O hydrogen bonds, creating a three-dimensional network [].
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